Cas no 1013758-01-4 (N-(3,4-dimethylphenyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide)

• Product Name: N-(3,4-dimethylphenyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide
• CAS No: 1013758-01-4
• MF: C₁₄H₁₇N₃O₂
• MW: 259.303683042526
• CID: 6033673
• PubChem ID: 16820965
• Update Time: 2025-05-21

N-(3,4-dimethylphenyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethylphenyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide
• N-(3,4-dimethylphenyl)-3-methoxy-1-methylpyrazole-4-carboxamide
• AKOS024644573
• AB00678398-01
• 1013758-01-4
• F2382-0093

• Inchi： 1S/C14H17N3O2/c1-9-5-6-11(7-10(9)2)15-13(18)12-8-17(3)16-14(12)19-4/h5-8H,1-4H3,(H,15,18)
• InChI Key： XTSYCVQDVLDLPW-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C(NC2=CC=C(C)C(C)=C2)=O)C(OC)=N1

Computed Properties

• Exact Mass: 259.132076794g/mol
• Monoisotopic Mass: 259.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 56.2Ų

Additional information on N-(3,4-dimethylphenyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide

N-(3,4-Dimethylphenyl)-3-Methoxy-1-Methyl-1H-Pyrazole-4-Carboxamide: A Comprehensive Overview

N-(3,4-Dimethylphenyl)-3-Methoxy-1-Methyl-1H-Pyrazole-4-Carboxamide, also known by its CAS Registry Number 1013758-01-4, is a highly specialized organic compound with significant applications in various fields. This compound belongs to the class of pyrazole derivatives, which have been extensively studied for their unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a pyrazole ring substituted with a methoxy group at position 3, a methyl group at position 1, and a carboxamide group attached to position 4. The phenyl ring is further substituted with two methyl groups at positions 3 and 4, contributing to its distinct chemical profile.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of N-(3,4-Dimethylphenyl)-3-Methoxy-1-Methyl-1H-Pyrazole-4-Carboxamide. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic methods, to optimize the production process. These methods not only enhance yield but also reduce reaction time and energy consumption, making the compound more accessible for industrial applications. The synthesis typically involves the condensation of a suitable pyrazole derivative with an amine or amide precursor under controlled conditions.

The compound's properties make it particularly valuable in the field of pharmacology. Studies have shown that N-(3,4-Dimethylphenyl)-3-Methoxy-1-Methyl-1H-Pyrazole-4-Carboxamide exhibits potent biological activity against various targets. For instance, recent research has highlighted its potential as an inhibitor of specific enzymes involved in metabolic pathways. This makes it a promising candidate for drug development programs targeting diseases such as cancer and inflammatory disorders.

In addition to its pharmacological applications, this compound has also found utility in agrochemicals. Its ability to interact with plant hormones and influence growth patterns has led to its exploration as a potential plant growth regulator. Field trials have demonstrated that it can enhance crop yield under stress conditions, such as drought or nutrient deficiency. This dual functionality underscores the versatility of N-(3,4-Dimethylphenyl)-3-Methoxy-1-Methyl-1H-Pyrazole-4-Carboxamide across multiple industries.

The structural features of this compound play a crucial role in its activity. The pyrazole ring is known for its aromaticity and ability to form hydrogen bonds, which are essential for molecular recognition in biological systems. The methoxy group at position 3 enhances solubility and stability, while the methyl groups on the phenyl ring contribute to lipophilicity, aiding in membrane permeability. These characteristics collectively make the compound suitable for both oral and topical delivery routes.

From an environmental standpoint, researchers have investigated the biodegradability and ecological impact of N-(3,4-Dimethylphenyl)-3-Methoxy-1-Methyl-1H-Pyrazole-4-Carboxamide. Studies indicate that it undergoes rapid degradation under aerobic conditions, minimizing its persistence in the environment. This property is particularly important for agrochemical applications where environmental safety is a critical concern.

In conclusion, N-(3,4-Dimethylphenyl)-3-Methoxy-1-Methyl-1H-Pyrazole-4-Carboxamide (CAS No: 1013758-01-4) represents a cutting-edge compound with diverse applications across multiple domains. Its unique chemical structure, combined with advancements in synthetic methods and biological studies, positions it as a key player in future innovations within pharmaceuticals and agrochemicals. As research continues to unravel its full potential, this compound is poised to make significant contributions to both human health and sustainable agriculture.